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Compound of Interest

Compound Name: KRAS inhibitor-18

Cat. No.: B12406322 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

KRAS inhibitor-18, a potent compound utilized in cancer research. Due to the ambiguous

nomenclature in common laboratory use, this guide addresses two distinct compounds often

referred to as "KRAS inhibitor-18": KRAS G12C inhibitor 18 (CAS: 2649788-45-2) and KRAS
inhibitor-18 (compound 3-10) (CAS: 2230873-66-0). Adherence to these procedures is critical

to ensure personnel safety and environmental protection.

A Safety Data Sheet (SDS) for KRAS G12C inhibitor 18 indicates that the compound is harmful

if swallowed and very toxic to aquatic life with long-lasting effects.[1] The recommended

disposal method is to use an approved waste disposal plant.[1] While a detailed SDS for KRAS
inhibitor-18 (compound 3-10) is not as readily available, its nature as a potent biological

inhibitor necessitates that it be handled with similar precautions.

Key Safety and Handling Information
Prior to disposal, it is imperative to handle KRAS inhibitor-18 with appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of

the solid compound or its solutions should be performed in a certified chemical fume hood to

avoid inhalation of dust or aerosols.
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Hazard Statement
KRAS G12C inhibitor 18
(CAS: 2649788-45-2)

KRAS inhibitor-18
(compound 3-10) (CAS:
2230873-66-0)

Acute Oral Toxicity Harmful if swallowed[1]
Assumed to be harmful if

swallowed

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects[1]

Assumed to be toxic to aquatic

life

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents

Not specified; assume similar

incompatibilities

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of KRAS inhibitor-18
from a laboratory setting. This procedure is designed to comply with general laboratory

chemical waste guidelines.

Experimental Protocol: Disposal of KRAS Inhibitor-18

Segregation of Waste:

Do not mix KRAS inhibitor-18 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Maintain separate, clearly labeled waste containers for solid waste (e.g., contaminated

gloves, weigh boats, pipette tips) and liquid waste (e.g., unused solutions, solvent rinses).

Solid Waste Disposal:

Collect all solid materials contaminated with KRAS inhibitor-18 in a designated, leak-

proof, and sealable container.

Label the container clearly as "Hazardous Waste: KRAS inhibitor-18 (Solid)" and include

the specific CAS number if known.
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Store the sealed container in a designated secondary containment area within the

laboratory, away from incompatible materials.

Liquid Waste Disposal:

Collect all liquid waste containing KRAS inhibitor-18 in a designated, leak-proof, and

chemically resistant container (e.g., glass or polyethylene).

Do not fill the container to more than 90% capacity to allow for expansion and prevent

spills.

Label the container clearly as "Hazardous Waste: KRAS inhibitor-18 (Liquid)" and include

the specific CAS number and solvent composition.

Store the sealed container in a designated secondary containment area within the

laboratory.

Decontamination of Glassware and Surfaces:

Rinse contaminated glassware and surfaces with a suitable solvent (e.g., ethanol or

acetone) to remove residual inhibitor.

Collect the solvent rinse as hazardous liquid waste.

After the initial solvent rinse, wash glassware with soap and water.

Arranging for Pickup and Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide the EHS office with accurate information about the waste, including the chemical

name, CAS number, and quantity.

Follow all institutional procedures for waste manifest and handover.

Signaling Pathway and Disposal Workflow
Visualization
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To aid in understanding the context of KRAS inhibition and the logistical flow of disposal, the

following diagrams are provided.
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Click to download full resolution via product page

Caption: Simplified KRAS signaling pathway and the inhibitory action of KRAS Inhibitor-18.
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Caption: Step-by-step workflow for the safe disposal of KRAS Inhibitor-18 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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